Cas no 126289-14-3 (1,5-Pentanediamine, methyl-)

• Product Name: 1,5-Pentanediamine, methyl-
• CAS No: 126289-14-3
• MF: C₆H₁₆N₂
• MW: 116.204641342163
• CID: 1223437
• PubChem ID: 11007871
• Update Time: 2025-04-20

1,5-Pentanediamine, methyl- Chemical and Physical Properties

Names and Identifiers

• 1,5-Pentanediamine, methyl-
• hexane-1,5-diamine
• 1,5-Hexanediamine
• 5261-58-5
• SCHEMBL34359
• AKOS006340776
• EN300-213739
• DTXSID60451559
• 1,5-diaminohexane
• A819309
• 126289-14-3

• Inchi： 1S/C6H16N2/c1-6(8)4-2-3-5-7/h6H,2-5,7-8H2,1H3
• InChI Key： XTBMQKZEIICCCS-UHFFFAOYSA-N
• SMILES： NC(C)CCCCN

Computed Properties

• Exact Mass: 116.13148
• Monoisotopic Mass: 116.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 45.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04